![molecular formula C15H13ClFNOS B5767248 2-[(2-chlorobenzyl)thio]-N-(2-fluorophenyl)acetamide](/img/structure/B5767248.png)
2-[(2-chlorobenzyl)thio]-N-(2-fluorophenyl)acetamide
Overview
Description
2-[(2-chlorobenzyl)thio]-N-(2-fluorophenyl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as CFA and has gained interest due to its unique structure and potential therapeutic benefits.
Mechanism of Action
The mechanism of action of 2-[(2-chlorobenzyl)thio]-N-(2-fluorophenyl)acetamide involves the inhibition of cyclooxygenase-2 (COX-2) enzyme activity. COX-2 is an enzyme that is involved in the production of prostaglandins, which are molecules that play a role in inflammation and pain. By inhibiting COX-2 activity, CFA reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 2-[(2-chlorobenzyl)thio]-N-(2-fluorophenyl)acetamide has a number of biochemical and physiological effects. These include the reduction of inflammation and pain, as well as the inhibition of COX-2 enzyme activity. CFA has also been shown to have antioxidant properties, which could make it a potential candidate for the treatment of oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(2-chlorobenzyl)thio]-N-(2-fluorophenyl)acetamide in lab experiments include its unique structure and potential therapeutic benefits. However, there are also limitations to its use, including the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are a number of future directions for the study of 2-[(2-chlorobenzyl)thio]-N-(2-fluorophenyl)acetamide. These include further studies on its potential therapeutic applications, as well as investigations into its safety and efficacy in humans. Additionally, researchers may explore the use of CFA in combination with other drugs or therapies to enhance its effects.
Synthesis Methods
The synthesis of 2-[(2-chlorobenzyl)thio]-N-(2-fluorophenyl)acetamide involves the reaction of 2-chlorobenzyl chloride with thiourea in the presence of a base such as sodium hydroxide. The resulting product is then reacted with 2-fluoroacetamide to yield the final compound. This method has been optimized to produce high yields of pure CFA.
Scientific Research Applications
2-[(2-chlorobenzyl)thio]-N-(2-fluorophenyl)acetamide has been studied for its potential applications in scientific research. One of the main areas of interest is its potential as a therapeutic agent. Studies have shown that CFA has anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders.
properties
IUPAC Name |
2-[(2-chlorophenyl)methylsulfanyl]-N-(2-fluorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFNOS/c16-12-6-2-1-5-11(12)9-20-10-15(19)18-14-8-4-3-7-13(14)17/h1-8H,9-10H2,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQAOHMVTVMQMGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSCC(=O)NC2=CC=CC=C2F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-chlorophenyl)methylsulfanyl]-N-(2-fluorophenyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-hydroxy-N'-{[5-(3-nitrophenyl)-2-furyl]methylene}-2-phenylacetohydrazide](/img/structure/B5767178.png)
![4-methoxy-N-{[3-(2-thienyl)acryloyl]oxy}benzenecarboximidic acid](/img/structure/B5767195.png)
![1-benzyl-4-{[(1-methyl-1H-tetrazol-5-yl)thio]acetyl}piperazine](/img/structure/B5767228.png)
![N-[2-(dimethylamino)ethyl]-5-methyl-3-isoxazolecarboxamide](/img/structure/B5767253.png)
![methyl {4-[(4-tert-butylbenzoyl)amino]phenoxy}acetate](/img/structure/B5767266.png)
![2,5-dioxo-1-phenyl-3-pyrrolidinyl 2-[1-(4-chlorophenyl)ethylidene]hydrazinecarbimidothioate](/img/structure/B5767283.png)